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Compound of Interest

Compound Name: CY2-Dise(diso3)

Cat. No.: B1493811 Get Quote

A comprehensive search of peer-reviewed scientific literature reveals no published studies on a

compound specifically designated as "CY2-Dise(diso3)". While searches identified chemical

suppliers and databases listing "CY2-DISE(DISO3)" (CAS Number: 1103519-18-1) and a

similar compound "Cy2-diacid(diso3)", these sources do not provide any data from biological or

comparative peer-reviewed studies.

The available information suggests that "CY2-Dise(diso3)" is likely a fluorescent dye belonging

to the cyanine family, characterized by the presence of two sulfonate groups as indicated by

"diso3". Chemical supplier entries provide basic molecular information such as formula

(C37H38N4O16S2) and molecular weight (858.85 g/mol ).

However, without any published research, it is not possible to provide a literature review,

comparison guides, or the detailed experimental data and visualizations requested. The core

requirements of summarizing quantitative data, detailing experimental protocols, and creating

diagrams of signaling pathways or experimental workflows cannot be fulfilled due to the

complete absence of peer-reviewed scientific publications on "CY2-Dise(diso3)".

Researchers, scientists, and drug development professionals are advised that there is currently

no scientific basis in the public domain to evaluate the performance, mechanism of action, or

comparative efficacy of this compound. Further investigation would require direct inquiry with

the manufacturers or the initiation of primary research to characterize its properties and

potential applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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